Cas no 18802-62-5 (9H-Purine-2,6,8-triamine)

• Product Name: 9H-Purine-2,6,8-triamine
• CAS No: 18802-62-5
• MF: C₅H₇N₇
• MW: 165.155978441238
• CID: 204255
• PubChem ID: 87802
• Update Time: 2025-04-19

9H-Purine-2,6,8-triamine Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2,6,8-triamine
• 7H-purine-2,6,8-triamine
• 1H-Purine-2,6,8-triamine
• 2,6,8-Triaminopurine
• triaminopurine
• 18802-62-5
• DTXSID50172145
• SCHEMBL3396382

• Inchi： 1S/C5H7N7/c6-2-1-3(11-4(7)9-1)12-5(8)10-2/h(H7,6,7,8,9,10,11,12)
• InChI Key： FNUSUXSXQXLDBC-UHFFFAOYSA-N
• SMILES： N1C(N)=NC2=C1C(N)=NC(N)=N2

Computed Properties

• Exact Mass: 164.06868
• Monoisotopic Mass: 165.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.868
• Boiling Point: 718.6°Cat760mmHg
• Flash Point: 428.3°C
• Refractive Index: 2.045
• PSA: 129.62